3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole

• Molecular Formula: C9H5Br2Cl2N3
• Molecular Weight: 385.87 g/mol
• IUPAC Name: 3,5-dibromo-1-[(2,4-dichlorophenyl)methyl]-1,2,4-triazole
• InChI: InChI=1S/C9H5Br2Cl2N3/c10-8-14-9(11)16(15-8)4-5-1-2-6(12)3-7(5)13/h1-3H,4H2
• InChI Key: GUGPIZVVCBNHCT-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Cl)Cl)CN2C(=NC(=N2)Br)Br

Description

3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole is a chemical compound that belongs to the family of triazoles. It is a white crystalline powder that is soluble in organic solvents and is commonly used in scientific research applications.

Mechanism of Action

The mechanism of action of 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole involves inhibiting the growth and development of fungal and bacterial cells. It does this by interfering with the synthesis of ergosterol, a key component of fungal cell membranes, and by disrupting the bacterial cell wall. This leads to cell death and ultimately results in the elimination of the fungal or bacterial infection.
Biochemical and Physiological Effects:
3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of fungal and bacterial cells, as well as to disrupt their cell membranes and cell walls. In addition, 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole has been found to have low toxicity to mammals, making it a potentially useful compound for the development of new antifungal and antibacterial drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole for lab experiments is its broad-spectrum antifungal and antibacterial activity. This makes it a useful compound for testing the efficacy of new drugs against a range of fungal and bacterial infections. However, one limitation of 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole is its potential for environmental toxicity. This means that it may not be suitable for use in the field as a herbicide or insecticide.

Future Directions

There are several future directions for the study of 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole. One potential area of research is the development of new antifungal and antibacterial drugs based on the structure of 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole. Another area of research is the investigation of the environmental impact of 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole and its potential use as a herbicide or insecticide. Finally, further studies are needed to explore the potential for 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole to be used in combination with other drugs to enhance their antifungal and antibacterial activity.

Synthesis Methods

The synthesis method for 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole involves the reaction of 2,4-dichlorobenzylamine with 3,5-dibromo-1,2,4-triazole in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or methanol and is typically heated under reflux for several hours. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole has a wide range of scientific research applications. It is commonly used as a fungicide and has been found to have antifungal activity against a variety of fungal species. It has also been shown to have antibacterial activity against certain gram-positive bacteria. In addition, 3,5-dibromo-1-(2,4-dichlorobenzyl)-1H-1,2,4-triazole has been studied for its potential use as a herbicide and insecticide.